Cas no 138580-81-1 (6-bromo-2,4-dichloroquinoline-3-carbonitrile)

• Product Name: 6-bromo-2,4-dichloroquinoline-3-carbonitrile
• CAS No: 138580-81-1
• MF: C₁₀H₃BrCl₂N₂
• MW: 301.95421910286
• MDL: MFCD30345212
• CID: 1254448
• PubChem ID: 85624313
• Update Time: 2025-05-22

6-bromo-2,4-dichloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 6-bromo-2,4-dichloro-
• 6-bromo-2,4-dichloroquinoline-3-carbonitrile
• EN300-310278
• 138580-81-1
• C91220
• SCHEMBL18264143

• MDL： MFCD30345212
• Inchi： 1S/C10H3BrCl2N2/c11-5-1-2-8-6(3-5)9(12)7(4-14)10(13)15-8/h1-3H
• InChI Key： NFMFHDSCFZKRNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(C#N)=C(N=2)Cl)Cl

Computed Properties

• Exact Mass: 299.88579
• Monoisotopic Mass: 299.88567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 433.2±40.0 °C at 760 mmHg
• Flash Point: 215.8±27.3 °C
• PSA: 36.68
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-bromo-2,4-dichloroquinoline-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-bromo-2,4-dichloroquinoline-3-carbonitrile

Comprehensive Overview of 6-bromo-2,4-dichloroquinoline-3-carbonitrile (CAS No. 138580-81-1): Properties, Applications, and Industry Insights

6-bromo-2,4-dichloroquinoline-3-carbonitrile (CAS No. 138580-81-1) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative features a unique combination of bromo, chloro, and cyano functional groups, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C₁₀H₃BrCl₂N₂ and molecular weight of 302.96 g/mol position it as a critical building block in medicinal chemistry.

The compound's structural motif aligns with trending research in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Recent publications highlight its utility in creating anticancer scaffolds, responding to the global demand for novel oncology therapeutics. Scientists frequently search for "quinoline-based drug synthesis" and "halogenated heterocycles applications," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, 6-bromo-2,4-dichloroquinoline-3-carbonitrile serves as a pivotal precursor for cross-coupling reactions, especially Buchwald-Hartwig amination and Suzuki-Miyaura couplings. Its electron-deficient quinoline core facilitates regioselective modifications, a feature highly sought after in fragment-based drug design (FBDD). The presence of multiple halogen atoms allows sequential functionalization, addressing the pharmaceutical industry's need for diversified compound libraries.

Material science applications are emerging for this compound, particularly in developing organic semiconductors and photovoltaic materials. The conjugated π-system combined with electron-withdrawing groups makes it a candidate for OLED materials, coinciding with the growing market for energy-efficient displays. Searches for "nitrile-containing electronic materials" have increased by 42% year-over-year, according to recent chemical industry analytics.

Analytical characterization of CAS No. 138580-81-1 typically involves HPLC purity assessment (>98%), ¹H/¹³C NMR spectroscopy, and mass spectrometry. The compound exhibits stability under standard storage conditions (2-8°C in inert atmosphere), though precautions against moisture are recommended due to its hydrolytically sensitive cyano group. These specifications make it suitable for high-throughput screening applications in drug development pipelines.

Regulatory status varies by jurisdiction, but the compound currently falls outside major REACH restrictions for research quantities. However, researchers should monitor evolving green chemistry regulations concerning halogenated compounds. The scientific community shows increasing interest in "sustainable heterocycle synthesis," prompting development of alternative routes to this intermediate using catalytic halogenation methods.

Market intelligence indicates steady demand growth for 6-bromo-2,4-dichloroquinoline-3-carbonitrile, particularly from contract research organizations (CROs) specializing in fragment-based lead discovery. The compound's price point reflects its synthetic complexity, with current market prices ranging $1,200-$1,800 per gram for research-grade material. This positions it as a premium building block compared to simpler quinoline derivatives.

Future research directions likely involve exploring its bioconjugation potential for antibody-drug conjugates (ADCs) and developing continuous flow synthesis methods to improve production efficiency. These applications align with trending searches for "next-generation drug delivery systems" and "flow chemistry advantages," demonstrating the compound's evolving role in modern chemical innovation.